Cas no 5452-98-2 ((2E)-1-(2,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-(2,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one
• CAS No: 5452-98-2
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 941749
• PubChem ID: 5354779
• Update Time: 2025-04-19

(2E)-1-(2,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one
• 1-(2,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one
• 2,6-DIMETHOXYBENZYLBROMIDE
• 2',6'-dimethoxychalcone
• 2',6'-Dimethoxychalkon
• 2',6'-Dimethoxy-chalkon
• 2,6-dimethoxyphenylmethyl bromide
• 2,6-dimethoxyphenyl-styrylketone
• AG-E-18974
• AGN-PC-00PNTG
• Benzene, 2-(bromomethyl)-1,3-dimethoxy-
• CTK4D3354
• I14-43510
• SureCN7802337
• AKOS024287211
• NSC-19032
• 5452-98-2
• NSC19032
• CHEBI:191004
• 2-Propen-1-one, 1-(2,6-dimethoxyphenyl)-3-phenyl-
• SCHEMBL977479
• 2',6'-Dimethoxychalcone, AldrichCPR
• CHEMBL33241
• (E)-1-(2,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one
• NSC 19032
• GMODFQAQVHNPNU-VAWYXSNFSA-N

• Inchi： 1S/C17H16O3/c1-19-15-9-6-10-16(20-2)17(15)14(18)12-11-13-7-4-3-5-8-13/h3-12H,1-2H3/b12-11+
• InChI Key： GMODFQAQVHNPNU-VAWYXSNFSA-N
• SMILES： O(C)C1C=CC=C(C=1C(/C=C/C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.128
• Boiling Point: 446.1°C at 760 mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.591
• PSA: 35.53
• LogP: 3.59990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids